Cas no 121145-30-0 (3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hcl)

• Product name: 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hcl
• CAS No: 121145-30-0
• MF: C₂₁H₂₆ClN₃O₆
• MW: 451.900644779205
• CID: 4563084

3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hcl Chemical and Physical Properties

Names and Identifiers

• 3-METHYL 5-PIPERIDIN-3-YL 2,6-DIMETHYL-4-(3-NITROPHENYL)-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE HCL
• 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hcl

• Inchi： 1S/C21H25N3O6.ClH/c1-12-17(20(25)29-3)19(14-6-4-7-15(10-14)24(27)28)18(13(2)23-12)21(26)30-16-8-5-9-22-11-16;/h4,6-7,10,16,19,22-23H,5,8-9,11H2,1-3H3;1H
• InChI Key： YIOMHHBEYKQDHS-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1=C(C)NC(C)=C(C(=O)OC)C1C1C=CC=C(C=1)[N+](=O)[O-])=O)C1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 769
• Topological Polar Surface Area: 123

Additional information on 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate hcl

3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl: A Comprehensive Overview

3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl (CAS No: 121145-30-0) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,4-dihydropyridine (DHP) class, which is well-known for its diverse biological activities and therapeutic potential. The presence of the piperidin-3-YL group and 3-nitrophenyl moiety enhances its pharmacological properties, making it a subject of interest for researchers exploring novel drug candidates.

The molecular structure of 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl features a dihydropyridine core, which is a common scaffold in calcium channel blockers. The 3-nitrophenyl substitution at the 4-position contributes to its unique electronic and steric properties, while the piperidin-3-YL group adds to its solubility and bioavailability. These structural attributes make it a promising candidate for further investigation in drug discovery programs.

In recent years, the demand for 1,4-dihydropyridine derivatives has surged due to their potential applications in treating cardiovascular diseases, neurological disorders, and other medical conditions. Researchers are particularly interested in the 3-nitrophenyl variant due to its enhanced binding affinity and selectivity. The CAS No: 121145-30-0 compound is often studied for its interactions with ion channels and enzymes, which are critical targets in modern pharmacology.

The synthesis of 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl involves multi-step organic reactions, including condensation, cyclization, and purification processes. The HCl salt form improves its stability and handling characteristics, making it suitable for laboratory and industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to confirm its purity and structural integrity.

One of the most frequently asked questions about this compound is its potential therapeutic applications. Preliminary studies suggest that 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl may exhibit antihypertensive, neuroprotective, and antioxidant properties. These findings align with the growing interest in multi-target drug design, where compounds are engineered to interact with multiple biological pathways simultaneously.

The market for 1,4-dihydropyridine derivatives is expanding, driven by the increasing prevalence of chronic diseases and the need for innovative treatments. The CAS No: 121145-30-0 compound is part of this trend, with several research institutions and pharmaceutical companies exploring its commercial potential. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents.

In conclusion, 3-Methyl 5-piperidin-3-YL 2,6-dimethyl-4-(3-nitrophenyl)-1,4-dihydropyridine-3,5-dicarboxylate HCl represents a fascinating area of research in medicinal chemistry. Its dihydropyridine core, combined with the 3-nitrophenyl and piperidin-3-YL groups, offers a versatile platform for drug development. As scientific understanding of its mechanisms and applications grows, this compound is likely to play an increasingly important role in advancing healthcare solutions.